4-acetyl-N-[5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-yl]benzamide

• IUPAC Name: 4-acetyl-N-[5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-yl]benzamide
• InChI: InChI=1S/C20H19N3O6/c1-11(24)12-5-7-13(8-6-12)18(25)21-20-23-22-19(29-20)14-9-15(26-2)17(28-4)16(10-14)27-3/h5-10H,1-4H3,(H,21,23,25)
• InChI Key: PFSHTYJFZDLVRU-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(C=C1)C(=O)NC2=NN=C(O2)C3=CC(=C(C(=C3)OC)OC)OC
• Molecular Formula: C20H19N3O6
• Molecular Weight: 397.4 g/mol

Description

4-acetyl-N-[5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-yl]benzamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of oxadiazole derivatives and has been found to exhibit various biochemical and physiological effects.

Scientific Research Applications

Anticancer Activity

The compound 4-acetyl-N-[5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-yl]benzamide, similar to its derivatives, has been studied extensively for its potential anticancer properties. Research has demonstrated that such compounds exhibit significant anticancer activity against various cancer cell lines, including breast, lung, colon, and ovarian cancers. These activities are often compared to established anticancer drugs, highlighting their potential as therapeutic agents (Ravinaik et al., 2021).

Antiproliferative Effects

Studies have also focused on the antiproliferative effects of these compounds, particularly their ability to inhibit the growth of cancer cells. The synthesized derivatives of this compound have been evaluated for their effectiveness against various cancer cell lines, showing moderate to high efficacy (Jin et al., 2006).

Biochemical Interactions

Further research has explored the biochemical interactions of these compounds, particularly their binding and inhibitory effects on specific biological targets. This includes studies on the crystal structure, Hirshfeld surfaces, and biological activities, providing insights into the molecular mechanisms underlying their anticancer properties (Karanth et al., 2019).

Cholinesterase Inhibition

In addition to anticancer applications, these compounds have been investigated for their cholinesterase inhibitory activities. This research is particularly relevant in the context of treating neurodegenerative diseases like Alzheimer's (Pflégr et al., 2022).

Antioxidant Properties

The potential antioxidant properties of these compounds have also been a subject of study. Antioxidants play a critical role in preventing oxidative stress-related diseases, and these compounds have been evaluated for their efficacy in this regard (Poojari et al., 2016).

Nematocidal Activity

Another area of interest is the nematocidal activity of these compounds. Research has been conducted to evaluate their effectiveness against specific nematode species, highlighting their potential use in agricultural applications (Liu et al., 2022).